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Compound of Interest

Compound Name: Necrostatin-7

Cat. No.: B1678004 Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the preparation and use of Necrostatin-7, a potent

inhibitor of necroptosis. This guide includes key physicochemical data, a step-by-step protocol

for creating a stock solution, and visualizations of the experimental workflow and the targeted

signaling pathway.

Physicochemical and Biological Properties of
Necrostatin-7
Necrostatin-7 is a crucial tool for studying necroptotic cell death, a form of programmed

necrosis. Unlike many other necrostatins, it inhibits necroptosis through a mechanism that is

independent of Receptor-Interacting Protein Kinase 1 (RIPK1).[1][2] This unique characteristic

makes it a valuable compound for dissecting the downstream events in the necroptosis

pathway. A summary of its key properties is provided in the table below.
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Property Value Source

Molecular Weight 371.41 g/mol [1][2]

Solubility Soluble in DMSO and Ethanol [1][2]

EC50
10.6 µM (in FADD-deficient

Jurkat T cells)
[1]

Storage (Powder) -20°C for up to 3 years [3]

Storage (in Solvent) -80°C for up to 6 months [3]

Experimental Protocol: Preparation of a 10 mM
Necrostatin-7 Stock Solution
This protocol outlines the steps for preparing a 10 mM stock solution of Necrostatin-7 in

Dimethyl Sulfoxide (DMSO).

Materials:

Necrostatin-7 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate: Allow the vial of Necrostatin-7 powder to come to room temperature before

opening to prevent condensation.
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Weighing: Carefully weigh out 1 mg of Necrostatin-7 powder using a calibrated precision

balance and transfer it to a sterile microcentrifuge tube.

Solvent Addition: Based on the molecular weight of Necrostatin-7 (371.41 g/mol ), add

269.2 µL of anhydrous DMSO to the microcentrifuge tube containing the 1 mg of powder to

achieve a final concentration of 10 mM.[4]

Dissolution: Vortex the solution thoroughly until the Necrostatin-7 is completely dissolved.

Gentle warming or sonication can be used to aid dissolution if necessary.[4]

Aliquoting: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months).[3] For short-term

use, the stock solution can be stored at -20°C for up to 1 month.[3]

Note: For other desired concentrations, the required volume of DMSO can be calculated using

the following formula:

Volume (µL) = (Mass (mg) / 371.41 g/mol ) / Concentration (mol/L) * 1,000,000

A pre-calculated table for various stock concentrations from 1 mg of Necrostatin-7 is provided

below for convenience.[4]

Desired Concentration
Volume of DMSO to Add to 1 mg of
Necrostatin-7

1 mM 2692.4 µL

5 mM 538.5 µL

10 mM 269.2 µL

20 mM 134.6 µL

Experimental Workflow for Stock Solution
Preparation
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The following diagram illustrates the key steps in the preparation of the Necrostatin-7 stock

solution.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1678004?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Start

Equilibrate Necrostatin-7
to Room Temperature

Weigh 1 mg of
Necrostatin-7

Add 269.2 µL of DMSO

Vortex to Dissolve

Aliquot into
Single-Use Tubes

Store at -80°C

End

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Necroptosis Signaling Pathway

TNFR

RIPK1

RIPK3

Activation

Necrosome
(RIPK1-RIPK3 complex)MLKL

Phosphorylation

Phosphorylated
MLKL (Oligomer)

Plasma Membrane
Disruption

Necroptotic
Cell Death

Necrostatin-7

Inhibition
(Proposed)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1678004?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

